2-cyclohexyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}acetamide

Specification

• CAS No.: 946335-69-9
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.374
• IUPAC Name: 2-cyclohexyl-N-(2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)acetamide
• Standard InChI: InChI=1S/C17H21N3O2/c1-12-16(17(22)20-10-6-5-9-14(20)18-12)19-15(21)11-13-7-3-2-4-8-13/h5-6,9-10,13H,2-4,7-8,11H2,1H3,(H,19,21)
• Standard InChI Key: RAPDEZFXQQQYGT-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)N2C=CC=CC2=N1)NC(=O)CC3CCCCC3

Introduction

Synthesis Methods

The synthesis of pyridopyrimidine derivatives often involves condensation reactions between appropriate starting materials. For compounds like 2-cyclohexyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}acetamide, a common approach might involve reacting a pyrido[1,2-a]pyrimidine-3-carboxylic acid derivative with cyclohexylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an organic solvent like dichloromethane.

Related Compounds and Research Findings

Related compounds, such as N-(5-chloro-2-methylphenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide, have been studied for their therapeutic potential. These compounds often exhibit enzyme inhibition capabilities, which can lead to suppression of inflammatory pathways or induction of apoptosis in cancer cells.

Compound	Molecular Formula	Molecular Weight	Biological Activity
N-(5-chloro-2-methylphenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide	C17H14ClN3O2	327.8 g/mol	Potential anti-inflammatory and anticancer activities
4H-Pyrido(1,2-a)pyrimidine-3-carboxamide, N-cyclohexyl-6-methyl-4-oxo-	C16H19N3O2	285.34 g/mol	Not specified in available sources